Cas no 27130-92-3 (4-Chloro-2-(furan-2-yl)pyrimidine)

• Product Name: 4-Chloro-2-(furan-2-yl)pyrimidine
• CAS No: 27130-92-3
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 5730089
• PubChem ID: 21537480
• Update Time: 2025-11-02

4-Chloro-2-(furan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(furan-2-yl)pyrimidine
• SCHEMBL11831197
• AKOS009846574
• 27130-92-3
• CBA13092
• starbld0035843
• 4-Chloro-2-(2-furyl)pyrimidine
• Pyrimidine, 4-chloro-2-(2-furanyl)-
• 4-Chloro-2-(furan-2-yl)pyrimidine

• Inchi： 1S/C8H5ClN2O/c9-7-3-4-10-8(11-7)6-2-1-5-12-6/h1-5H
• InChI Key： YGKZTBZNNZEFLE-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 181.0±22.0 °C(Predicted)
• pka: -0.28±0.20(Predicted)

Additional information on 4-Chloro-2-(furan-2-yl)pyrimidine

Comprehensive Guide to 4-Chloro-2-(furan-2-yl)pyrimidine (CAS No. 27130-92-3): Properties, Applications, and Market Insights

4-Chloro-2-(furan-2-yl)pyrimidine (CAS No. 27130-92-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrimidine core substituted with a chloro group and a furan ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "4-Chloro-2-(furan-2-yl)pyrimidine uses", "CAS 27130-92-3 suppliers", and "furan-pyrimidine derivatives", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 4-Chloro-2-(furan-2-yl)pyrimidine combines the electron-rich furan moiety with the nitrogen-containing pyrimidine system, creating unique electronic properties. This structural combination makes it valuable for designing kinase inhibitors, antimicrobial agents, and fluorescent materials. Recent publications highlight its role in developing anticancer compounds, aligning with the current focus on targeted cancer therapies—a hot topic in medicinal chemistry forums and Google Scholar searches.

In pharmaceutical applications, 4-Chloro-2-(furan-2-yl)pyrimidine acts as a precursor for small-molecule drugs targeting protein kinases. Its chloro substituent enables facile nucleophilic substitution reactions, allowing modular derivatization—a feature often queried in "pyrimidine functionalization techniques". The compound’s furan ring contributes to improved solubility and bioavailability, addressing common challenges in drug design discussed in ADME optimization research.

The agrochemical sector utilizes 4-Chloro-2-(furan-2-yl)pyrimidine in developing crop protection agents, particularly fungicides and herbicides. Its mode of action often involves disrupting essential enzymatic pathways in pests, a subject trending in sustainable agriculture debates. Patent analyses reveal growing interest in furan-pyrimidine hybrids for eco-friendly pesticides, coinciding with searches for "green chemistry in agrochemicals".

Material scientists exploit the conjugated system of 4-Chloro-2-(furan-2-yl)pyrimidine for organic electronics. Its ability to coordinate with metals and form stable complexes makes it suitable for OLED materials and photocatalysts—topics frequently appearing in ACS Applied Materials & Interfaces journals. The compound’s fluorescence properties are particularly relevant to researchers investigating "luminescent sensors" or "bioimaging probes".

Synthetic protocols for 4-Chloro-2-(furan-2-yl)pyrimidine typically involve Pd-catalyzed cross-coupling or cyclocondensation reactions, with detailed procedures often searched as "pyrimidine synthesis methods". Recent advancements in flow chemistry have improved its production efficiency, reducing byproducts—a crucial consideration for process chemistry specialists monitoring E-factor reduction trends.

The global market for 4-Chloro-2-(furan-2-yl)pyrimidine reflects expanding applications in contract research organizations (CROs) and custom synthesis services. Analytical data (HPLC, NMR) confirming its high purity (>98%) is frequently requested in "chemical procurement specifications". Regulatory-compliant documentation, including REACH and MSDS details, remains essential for international transactions—keywords often paired with "CAS 27130-92-3" in procurement databases.

Emerging research explores 4-Chloro-2-(furan-2-yl)pyrimidine derivatives for COVID-19-related protease inhibitors, tapping into the post-pandemic demand for broad-spectrum antivirals. Computational studies (molecular docking) suggest its scaffold’s potential against viral targets, generating interest in "drug repurposing strategies"—a trending subject in PubMed queries since 2020.

Environmental fate studies indicate that 4-Chloro-2-(furan-2-yl)pyrimidine undergoes biodegradation under aerobic conditions, addressing concerns about persistent organic pollutants. This aligns with industry searches for "benign by design" principles and EPA-compliant intermediates, particularly among manufacturers adhering to green chemistry metrics.

In academic settings, 4-Chloro-2-(furan-2-yl)pyrimidine serves as a teaching tool for heterocyclic chemistry courses, with its synthesis and reactivity featured in "advanced organic chemistry experiments". The compound’s versatility makes it a case study for discussions on molecular diversity and scaffold hopping—concepts dominating drug discovery textbooks and grant proposals.

Future prospects for 4-Chloro-2-(furan-2-yl)pyrimidine include applications in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), areas experiencing rapid growth in materials science literature. Its adaptability to click chemistry modifications further positions it as a valuable building block for high-throughput screening libraries—a priority for pharmaceutical companies investing in AI-driven drug discovery platforms.